tert-butyl 2-((3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)acetate

• IUPAC Name: tert-butyl 2-[3-(3,4-dimethoxyphenyl)-4-methyl-2-oxochromen-7-yl]oxyacetate
• InChI: InChI=1S/C24H26O7/c1-14-17-9-8-16(29-13-21(25)31-24(2,3)4)12-19(17)30-23(26)22(14)15-7-10-18(27-5)20(11-15)28-6/h7-12H,13H2,1-6H3
• InChI Key: ROGYLPYTBMWKLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC(=O)OC(C)(C)C)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C24H26O7
• Molecular Weight: 426.5 g/mol
• CAS No.: 869080-73-9

Description

Tert-butyl 2-((3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)acetate is a useful research compound. Its molecular formula is C24H26O7 and its molecular weight is 426.465. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Structure and Reactions

• Interaction with Other Chemicals : tert-butyl (triphenyl­phosphoranylidene)­acetate interacts with homophthalic anhydride, leading to self-condensation products like 2‑((1‑oxo-1H-isochromen-3-yl)methyl)-benzoic acid and 12-hydroxy-5H-dibenzo[c,g]chromen-5-one. This demonstrates its potential in chemical synthesis and reactions (Shablykin, Merzhyievsky, & Shablykina, 2017).

Crystallography

• Crystal Structure Analysis : The compound's crystal structure has been analyzed, providing insights into its molecular arrangement and potential applications in materials science and crystal engineering (Penkova, Retailleau, & Manolov, 2010).

Molecular Properties

• Structural Properties : Investigations into the molecule's structure have revealed characteristics such as rotational disorder of methyl groups and specific orientations of benzene and chromene rings. This information is crucial for understanding its chemical behavior and potential applications in pharmaceuticals and material science (Abou, Sessouma, Djandé, Saba, & Kakou-Yao, 2012).

• NMR Chemical Shifts Analysis : NMR studies provide detailed insights into the electronic environment of the molecule, which is valuable for drug design and understanding its interactions with biological molecules (Timár, Sebök, Kövér, Jászberényi, & Batta, 1989).

Safety and Hazards

The safety, risk, and hazard information for this compound is not available from the current information.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis methods, as well as investigation into its potential applications in various fields. The Suzuki–Miyaura (SM) cross-coupling reaction, which is often used in the synthesis of similar compounds, is a promising area of research.